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Introduction

Gold nanoparticles (AuNPs) are versatile platforms in biomedical research and drug delivery
due to their unique physicochemical properties, including surface plasmon resonance and ease
of surface modification.[1] Functionalization of AuUNPs with biocompatible ligands is crucial for
their in vivo stability and for creating targeted nanocarriers. Poly(ethylene glycol) (PEG) is a
widely used surface coating to prevent protein adsorption, reduce clearance by the immune
system, and increase circulation time.[2][3] Specifically, heterobifunctional PEG linkers, such as
HS-PEG10-CH2CH2COOH, which possess a thiol group (-SH) for strong covalent attachment
to the gold surface and a terminal carboxylic acid group (-COOH) for subsequent
bioconjugation, are of great interest.[4]

This document provides a detailed protocol for the functionalization of gold nanoparticles with
HS-PEG10-CH2CH2COOH via a ligand exchange reaction. The protocol covers the synthesis
of citrate-stabilized AuNPs, the ligand exchange procedure, and characterization of the
resulting carboxylated PEG-functionalized AuNPs.

Experimental Protocols
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Synthesis of Citrate-Stabilized Gold Nanoparticles (20
nm)

This protocol is adapted from the well-established Turkevich method.[5][6][7]
Materials:

o Tetrachloroauric (Ill) acid trihydrate (HAuCla-3H20)

e Trisodium citrate dihydrate (NasCesHs07-:2H20)

e Deionized (DI) water (18.2 MQ-cm)

Procedure:

In a meticulously clean flask, bring 100 mL of DI water to a vigorous boil with stirring.

e Rapidly add 1 mL of a 1% (w/v) HAuClas solution to the boiling water. The solution will be a
pale yellow.

» Continue heating and stirring. After approximately 1 minute, quickly add 2 mL of a 1% (w/v)
trisodium citrate solution.

e The solution color will change from yellow to blue and finally to a deep red, indicating the
formation of AUNPs.[8]

» Continue boiling and stirring for an additional 15 minutes to ensure the reaction is complete.
¢ Allow the solution to cool to room temperature.

o Characterize the synthesized AuNPs using UV-Vis spectroscopy (a characteristic surface
plasmon resonance peak should be observed around 520 nm for ~20 nm patrticles) and
Transmission Electron Microscopy (TEM) to confirm size and morphology.[9][10]

Functionalization with HS-PEG10-CH2CH2COOH

This procedure utilizes a ligand exchange reaction to replace the citrate ions on the AUNP
surface with the thiol-terminated PEG ligand.[11][12][13][14]
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Materials:

Citrate-stabilized gold nanopatrticles (as prepared above)

HS-PEG10-CH2CH2COOH

Phosphate-buffered saline (PBS), pH 7.4

Deionized (DI) water
Procedure:
e Prepare a 1 mM stock solution of HS-PEG10-CH2CH2COOH in DI water.

e To 10 mL of the citrate-stabilized AuNP solution, add the HS-PEG10-CH2CH2COOH stock
solution to a final concentration of 100 uM. This represents a significant molar excess of the
PEG ligand relative to the surface gold atoms.

o Gently mix the solution and allow it to react for 12-24 hours at room temperature with gentle
stirring to facilitate the ligand exchange process.[3]

 After incubation, the functionalized AuUNPs need to be purified to remove excess unbound
PEG ligand. Centrifuge the solution at a speed sufficient to pellet the AuNPs (e.g., 12,000 x g
for 30 minutes for ~20 nm particles).

o Carefully remove the supernatant containing the unbound ligand.

o Resuspend the nanoparticle pellet in 10 mL of fresh PBS (pH 7.4). Sonication may be used
briefly if the pellet is difficult to resuspend.

o Repeat the centrifugation and resuspension steps at least two more times to ensure
complete removal of excess ligand.

 After the final wash, resuspend the purified HS-PEG10-CH2CH2COOH functionalized
AuNPs in the desired buffer (e.g., PBS) for storage at 4°C.

Characterization and Data Presentation
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The successful functionalization of AUNPs with HS-PEG10-CH2CH2COOH should be
confirmed by a suite of characterization techniques. Below are tables summarizing typical
guantitative data expected before and after functionalization.

Table 1: Physicochemical Properties of AUNPs Before and After Functionalization

Citrate-Stabilized HS-PEG10-COOH

Parameter Technique
AuNPs AuNPs

Core Diameter (nm) 202 202 TEM
Hydrodynamic

_ ~25 ~45 DLS
Diameter (nm)
Zeta Potential (mV) -30 to -50 -40 to -60 (at pH 7.4) DLS
SPR Amax (nm) ~520 ~525-530 UV-Vis Spectroscopy

Note: The hydrodynamic diameter increases significantly due to the PEG layer and the
associated water molecules. The zeta potential becomes more negative due to the
deprotonated carboxylic acid groups at neutral pH.[15] The slight red-shift in the SPR peak is
indicative of the change in the local dielectric environment of the nanoparticle surface.[15]

Table 2: Stability of Functionalized Gold Nanoparticles

Citrate-Stabilized HS-PEG10-COOH

Condition Observation
AuNPs AuNPs
High Salt (e.g., 1 M Aggregation (color Stable (no color
J (e9 991 ( ( Visual & UV-Vis
NacCl) change to blue/grey) change)
Biological Media (e.qg., ) ) )
Aggregation over time  Stable DLS & UV-Vis
10% FBS)
Stable over a wider ]
pH Range Stable pH 6-8 DLS & UV-Vis

pH range

Note: PEGylation significantly enhances the colloidal stability of gold nanoparticles in high ionic
strength solutions and complex biological media.[4][16][17][18]
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Caption: Experimental workflow for the synthesis and functionalization of gold nanopatrticles.
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Caption: Structure of a gold nanoparticle functionalized with HS-PEG10-CH2CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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